Cas no 1251690-99-9 (1-[7-(4-chlorophenyl)pyrazolo[1,5-a]pyrimidine-3-carbonyl]-4-phenylpiperazine)

• Product Name: 1-[7-(4-chlorophenyl)pyrazolo[1,5-a]pyrimidine-3-carbonyl]-4-phenylpiperazine
• CAS No: 1251690-99-9
• MF: C₂₃H₂₀ClN₅O
• MW: 417.890803337097
• CID: 5434091
• Update Time: 2025-10-24

1-[7-(4-chlorophenyl)pyrazolo[1,5-a]pyrimidine-3-carbonyl]-4-phenylpiperazine Chemical and Physical Properties

Names and Identifiers

• [7-(4-chlorophenyl)pyrazolo[1,5-a]pyrimidin-3-yl]-(4-phenylpiperazin-1-yl)methanone
• 1-[7-(4-chlorophenyl)pyrazolo[1,5-a]pyrimidine-3-carbonyl]-4-phenylpiperazine

• Inchi： 1S/C23H20ClN5O/c24-18-8-6-17(7-9-18)21-10-11-25-22-20(16-26-29(21)22)23(30)28-14-12-27(13-15-28)19-4-2-1-3-5-19/h1-11,16H,12-15H2
• InChI Key： XWYNCRXIPKYGPW-UHFFFAOYSA-N
• SMILES： C(C1=C2N(N=C1)C(C1=CC=C(Cl)C=C1)=CC=N2)(N1CCN(C2=CC=CC=C2)CC1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Phenylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Phenylpyrimidines

Additional information on 1-[7-(4-chlorophenyl)pyrazolo[1,5-a]pyrimidine-3-carbonyl]-4-phenylpiperazine

Comprehensive Overview of 1-[7-(4-chlorophenyl)pyrazolo[1,5-a]pyrimidine-3-carbonyl]-4-phenylpiperazine (CAS No. 1251690-99-9)

1-[7-(4-chlorophenyl)pyrazolo[1,5-a]pyrimidine-3-carbonyl]-4-phenylpiperazine (CAS No. 1251690-99-9) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of pyrazolo[1,5-a]pyrimidine derivatives, which are known for their diverse biological activities. The presence of a 4-chlorophenyl group and a phenylpiperazine moiety in its structure enhances its potential for interaction with various biological targets, making it a subject of interest in drug discovery and development.

The molecular formula of 1-[7-(4-chlorophenyl)pyrazolo[1,5-a]pyrimidine-3-carbonyl]-4-phenylpiperazine is C₂₃H₁₉ClN₄O, with a molecular weight of approximately 402.88 g/mol. Its unique structural features, including the pyrazolo[1,5-a]pyrimidine core and the phenylpiperazine side chain, contribute to its physicochemical properties, such as solubility, stability, and bioavailability. Researchers often explore these properties to optimize the compound for specific applications, particularly in the field of medicinal chemistry.

One of the most compelling aspects of 1-[7-(4-chlorophenyl)pyrazolo[1,5-a]pyrimidine-3-carbonyl]-4-phenylpiperazine is its potential role in targeting central nervous system (CNS) disorders. The phenylpiperazine moiety is a common pharmacophore in drugs that interact with serotonin and dopamine receptors, suggesting that this compound could be investigated for its effects on mood regulation, anxiety, and other neurological conditions. Recent studies have highlighted the growing demand for novel CNS-active compounds, making this an opportune time to explore its therapeutic potential.

In addition to its CNS applications, 1-[7-(4-chlorophenyl)pyrazolo[1,5-a]pyrimidine-3-carbonyl]-4-phenylpiperazine may also exhibit activity against inflammatory pathways. The pyrazolo[1,5-a]pyrimidine scaffold has been associated with anti-inflammatory and immunomodulatory effects, which could be leveraged in the development of treatments for autoimmune diseases or chronic inflammation. This aligns with current trends in drug discovery, where researchers are increasingly focusing on multi-target therapeutics to address complex diseases.

The synthesis of 1-[7-(4-chlorophenyl)pyrazolo[1,5-a]pyrimidine-3-carbonyl]-4-phenylpiperazine typically involves multi-step organic reactions, including condensation and cyclization processes. Advanced techniques such as microwave-assisted synthesis and catalyzed cross-coupling reactions have been employed to improve yield and purity. These methods are particularly relevant in modern pharmaceutical manufacturing, where efficiency and scalability are critical considerations.

From a commercial perspective, the demand for pyrazolo[1,5-a]pyrimidine derivatives like 1-[7-(4-chlorophenyl)pyrazolo[1,5-a]pyrimidine-3-carbonyl]-4-phenylpiperazine is on the rise, driven by their versatility in drug development. Pharmaceutical companies and research institutions are actively seeking high-quality reference standards and intermediates to support their R&D efforts. This compound, with its unique structural attributes, is well-positioned to meet these needs.

For researchers interested in exploring 1-[7-(4-chlorophenyl)pyrazolo[1,5-a]pyrimidine-3-carbonyl]-4-phenylpiperazine, it is essential to consider its storage and handling requirements. The compound should be stored in a cool, dry environment, protected from light and moisture, to ensure long-term stability. Proper safety protocols, including the use of personal protective equipment (PPE), should always be followed when handling chemical substances.

In summary, 1-[7-(4-chlorophenyl)pyrazolo[1,5-a]pyrimidine-3-carbonyl]-4-phenylpiperazine (CAS No. 1251690-99-9) represents a promising candidate for further investigation in pharmaceutical and biochemical research. Its structural complexity, combined with its potential biological activities, makes it a valuable tool for scientists exploring new therapeutic avenues. As the field of drug discovery continues to evolve, compounds like this will play a pivotal role in addressing unmet medical needs and advancing human health.